6-methoxy-N-[(1-methyl-3-phenyl-1H-pyrazol-5-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 6-methoxy-N-[(2-methyl-5-phenylpyrazol-3-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N5O/c1-21-13(8-14(20-21)12-6-4-3-5-7-12)10-17-15-9-16(22-2)19-11-18-15/h3-9,11H,10H2,1-2H3,(H,17,18,19)
• InChI Key: LIBFACMWMZLHFA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)CNC3=CC(=NC=N3)OC
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. They are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure is a remarkable scaffold for the synthesis and development of many new promising drugs.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is typically confirmed using techniques such as elemental microanalysis, FTIR, and 1H NMR.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions. For instance, 5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield certain products.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can vary widely. For instance, they can have different melting points, boiling points, and solubilities.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on the specific compound and its biological target. For example, some compounds display antipromastigote activity, which is justified by molecular docking studies.

Safety and Hazards

The safety and hazards associated with pyrazole derivatives can vary depending on the specific compound. Some compounds may cause skin and eye irritation, and may be harmful if inhaled.